Cas no 1188046-77-6 (5-bromo-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-bromo-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1188046-77-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 4576423
• PubChem ID: 84671200
• Update Time: 2023-08-10

5-bromo-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• 5-bromo-1,3-dimethylpyrazole-4-carbaldehyde

• Inchi： 1S/C6H7BrN2O/c1-4-5(3-10)6(7)9(2)8-4/h3H,1-2H3
• InChI Key： HFAXDVYLKWBEHA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes